(2R)-2,5,5-Trimethylhexan-1-ol
Overview
Description
(2R)-2,5,5-Trimethylhexan-1-ol, also known as dihydrocitronellol, is a colorless liquid with a floral scent. It is a chiral compound that has two enantiomers, (R)- and (S)-dihydrocitronellol. (2R)-2,5,5-Trimethylhexan-1-ol is widely used in the fragrance industry as an ingredient in perfumes, soaps, and other personal care products. It is also used as a flavoring agent in food products.
Mechanism of Action
The mechanism of action of (2R)-2,5,5-Trimethylhexan-1-ol is not well understood. However, it is believed that it may interact with certain receptors in the brain and nervous system, leading to its effects on mood and behavior.
Biochemical and physiological effects:
Studies have shown that (2R)-2,5,5-Trimethylhexan-1-ol has several biochemical and physiological effects. It has been found to have anxiolytic and sedative effects, making it a potential treatment for anxiety and sleep disorders. It has also been shown to have antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2R)-2,5,5-Trimethylhexan-1-ol in lab experiments is its availability and low cost. It is also relatively easy to synthesize, making it a convenient compound to work with. However, one limitation is its potential toxicity, which may require careful handling and disposal.
Future Directions
There are several potential future directions for research on (2R)-2,5,5-Trimethylhexan-1-ol. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are also investigating its potential as a natural insecticide and repellent. Additionally, there is ongoing research on the use of (2R)-2,5,5-Trimethylhexan-1-ol as a biofuel, with the aim of developing more sustainable and environmentally friendly alternatives to traditional fossil fuels.
Synthesis Methods
(2R)-2,5,5-Trimethylhexan-1-ol can be synthesized through several methods. One of the most common methods is the reduction of citronellal using a reducing agent such as sodium borohydride or lithium aluminum hydride. Another method involves the hydrogenation of geraniol using a catalyst such as palladium on carbon.
Scientific Research Applications
(2R)-2,5,5-Trimethylhexan-1-ol has been the subject of several scientific studies due to its potential applications in various fields. One of the most promising applications is its use as a biofuel. Researchers have found that (2R)-2,5,5-Trimethylhexan-1-ol can be produced from renewable sources such as sugarcane and corn, making it a more sustainable alternative to traditional fossil fuels.
properties
IUPAC Name |
(2R)-2,5,5-trimethylhexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20O/c1-8(7-10)5-6-9(2,3)4/h8,10H,5-7H2,1-4H3/t8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBNGABCTADSMHF-MRVPVSSYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(C)(C)C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCC(C)(C)C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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